5-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 5-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-2-morpholin-4-yl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C25H22N4O5S/c30-18(17-6-7-19-20(14-17)34-13-12-33-19)15-29-24(31)22-23(21(27-29)16-4-2-1-3-5-16)35-25(26-22)28-8-10-32-11-9-28/h1-7,14H,8-13,15H2
• InChI Key: GABTYQXCIUMFCR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC5=C(C=C4)OCCO5)C6=CC=CC=C6
• Molecular Formula: C25H22N4O5S
• Molecular Weight: 490.5 g/mol
• CAS No.: 1021078-22-7

Description

This compound belongs to the thiazolo[4,5-d]pyridazinone class of heterocyclic molecules, characterized by a fused thiazole-pyridazinone core. Key structural features include:

• A morpholino group at position 2, enhancing solubility and modulating electronic properties.
• A phenyl group at position 7, which may influence steric and electronic interactions in biological systems.

Synthetic routes for analogous compounds often employ nucleophilic aromatic substitution (SNAr) or cyclocondensation reactions, with characterization via NMR, IR, and mass spectrometry . While direct pharmacological data for this compound are unavailable in the provided evidence, structurally related molecules exhibit bioactivities such as kinase inhibition and antimicrobial effects .

Biological Activity

The compound 5-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-oxoethyl)-2-morpholino-7-phenylthiazolo[4,5-d]pyridazin-4(5H)-one is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the realm of cancer research. Its complex structure includes a thiazolo-pyridazinone core and a dihydrobenzo[b][1,4]dioxin moiety, which may contribute to its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_2O_4S$, with a molecular weight of approximately 372.44 g/mol. The structural features include:

• Dihydrobenzo[b][1,4]dioxin : A fused bicyclic system that may enhance biological activity.
• Thiazolo[4,5-d]pyridazinone : Known for its diverse biological effects, including anti-cancer properties.

Table 1: Structural Features

Feature	Description
Molecular Formula	$C_{19}H_{20}N_2O_4S$
Molecular Weight	372.44 g/mol
Dihydrobenzo[b][1,4]dioxin	Fused bicyclic system
Thiazolo[4,5-d]pyridazinone	Core structure with potential bioactivity

Anticancer Properties

Recent studies have indicated that compounds containing the thiazolo-pyridazinone scaffold exhibit significant anticancer activity. The mechanism of action often involves the inhibition of key cellular processes such as mitosis and tubulin polymerization.

Case Study: In Vitro Evaluation

A study evaluated the cytotoxic effects of related compounds in various human tumor cell lines. The results showed that compounds similar to the target molecule effectively inhibited cell growth in leukemia and breast cancer lines.

• GI50 Values : The growth inhibition concentration required for 50% inhibition varied among compounds but indicated promising activity in specific cancer types.

Table 2: Cytotoxic Activity of Related Compounds

Compound	Cell Line Type	GI50 (µM)
Compound A	Breast Cancer	<0.01
Compound B	Leukemia	0.3
Target Compound	Various Tumors	TBD

The proposed mechanism for anticancer activity includes:

• Inhibition of Tubulin Polymerization : Similar compounds have shown to disrupt microtubule dynamics, leading to cell cycle arrest.
• PARP Inhibition : Some derivatives have been identified as inhibitors of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair processes.

Mechanism	Description
Tubulin Polymerization Inhibition	Disruption of microtubule dynamics
PARP Inhibition	Interference with DNA repair mechanisms

Safety and Toxicity

As with many synthetic compounds, understanding the safety profile is crucial. Preliminary toxicity assessments indicate potential hazards:

• Acute Toxicity : Harmful if swallowed (H302), causes skin irritation (H315).

Table 4: Hazard Statements

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation

Comparison with Similar Compounds

Key Observations:

Core Heterocycles: The target compound’s thiazolo-pyridazinone core is distinct from benzooxazinones and imidazo-pyridines , but shares structural motifs with thiazolo-pyrimidinones .

Substituent Diversity: The morpholino group in the target compound is rare in analogues but appears in morpholino-triazine derivatives . Phenyl and dihydrobenzo groups are common across multiple compounds, suggesting their role in stabilizing aromatic interactions.

Synthetic Complexity : Yields for similar compounds vary widely (51–78%), with the target compound’s synthesis likely requiring optimized SNAr or coupling conditions .

Spectroscopic and Analytical Comparisons

• NMR Shifts : highlights that substituent position (e.g., regions A and B in rapamycin analogues) significantly alters chemical shifts . For the target compound, the dihydrobenzo[b][1,4]dioxin group would likely cause distinct δ 6.5–7.5 ppm aromatic proton shifts, differentiating it from coumarin-based analogues .
• IR Signatures: The carbonyl stretch (~1700 cm⁻¹) in the thiazolo-pyridazinone core would overlap with similar compounds, but the morpholino group’s C-O-C stretch (~1100 cm⁻¹) provides a unique identifier .

Bioactivity Trends (Indirect Evidence)

• Thiazolo-pyrimidinones (Fig.
• Morpholino-containing compounds (e.g., ) are often explored as kinase inhibitors due to their ability to mimic ATP-binding motifs.
• Imidazo-pyridines and benzooxazinones are frequently bioactive in anticancer and anti-inflammatory contexts.